3-(Difluoromethyl)benzaldehyde
Overview
Description
3-(Difluoromethyl)benzaldehyde is a chemical compound with the empirical formula C8H6F2O . It has a molecular weight of 156.13 .
Synthesis Analysis
The synthesis of this compound and similar compounds has been a topic of research in recent years . Difluoromethylation processes based on X–CF2H bond formation, where X can be C (sp), C (sp2), C (sp3), O, N, or S, have been developed . These processes have benefited from the invention of multiple difluoromethylation reagents .Molecular Structure Analysis
The InChI key for this compound is VWWBACHLEZWOEK-UHFFFAOYSA-N . This key can be used to retrieve more information about the molecule’s structure from databases.Chemical Reactions Analysis
Recent advances in difluoromethylation processes have streamlined access to molecules of pharmaceutical relevance . These processes involve the transfer of CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a refractive index of 1.503 and a density of 1.257 g/mL at 25 °C .Scientific Research Applications
Catalytic Properties in Metal-Organic Frameworks
3-(Difluoromethyl)benzaldehyde has been studied for its catalytic properties when incorporated into metal-organic frameworks. In a study by Schlichte, Kratzke, and Kaskel (2004), the metal-organic framework compound Cu3(BTC)2 was investigated for its catalytic properties, particularly for the chemisorption of benzaldehyde. This research highlights the potential of incorporating this compound in catalytic processes, especially in the context of metal-organic frameworks (Schlichte, Kratzke, & Kaskel, 2004).
Synthesis of Chemical Compounds
Verdía, Santamarta, and Tojo (2017) described an undergraduate project focusing on the Knoevenagel condensation between benzaldehyde and malononitrile. This study provides insights into the educational applications of this compound in demonstrating chemical synthesis techniques and green chemistry principles (Verdía, Santamarta, & Tojo, 2017).
Photocatalysis and Fine Chemical Synthesis
Research by Lima et al. (2017) explored the use of graphitic carbon nitride modified by thermal, chemical, and mechanical processes as a metal-free photocatalyst for the selective synthesis of benzaldehyde from benzyl alcohol. This study demonstrates the potential of this compound in photocatalytic processes, particularly in the environmentally friendly production of benzaldehyde (Lima et al., 2017).
Oxidation Processes
The selective oxidation of benzyl alcohol to benzaldehyde, an important chemical in various industries, has been studied in different contexts. Sharma, Soni, and Dalai (2012) investigated the use of sulfated Ti-SBA-15 catalyst for this oxidation, demonstrating the relevance of this compound in enhancing catalytic efficiency and selectivity (Sharma, Soni, & Dalai, 2012).
Difluoromethylation and Synthesis of Naphthoquinones
A novel approach involving copper-catalyzed cascade difluoromethylation/cyclization of 2-(3-arylpropioloyl)benzaldehydes was developed by Zhang et al. (2017), providing an efficient method for synthesizing difluoromethylated naphthoquinones. This research underscores the utility of this compound in the synthesis of structurally diverse compounds (Zhang et al., 2017).
Safety and Hazards
Future Directions
The field of difluoromethylation has seen significant advancements in recent years . The development of new difluoromethylation reagents and methods has opened up new possibilities for the synthesis of complex molecules . Future research will likely continue to explore these possibilities and refine these methods for practical applications .
properties
IUPAC Name |
3-(difluoromethyl)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O/c9-8(10)7-3-1-2-6(4-7)5-11/h1-5,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWWBACHLEZWOEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20718312 |
Source
|
| Record name | 3-(Difluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20718312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
945004-44-4 |
Source
|
| Record name | 3-(Difluoromethyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20718312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(difluoromethyl)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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